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Proteomics Analysis of Cells Treated with
Nardoguaianone L
Note: While the query specified Nardoguaianone J, the available scientific literature from our

search provides detailed proteomics analysis for the closely related compound,

Nardoguaianone L. This document presents the findings and methodologies related to

Nardoguaianone L as a comprehensive example of proteomic analysis of a nardoguaianone

compound.

Application Notes
Introduction

Nardoguaianone L, a sesquiterpenoid isolated from Nardostachys jatamansi, has

demonstrated significant anti-tumor activity, particularly in pancreatic cancer cell lines.[1][2][3]

[4] This document outlines the application of quantitative proteomics to elucidate the molecular

mechanisms underlying the therapeutic effects of Nardoguaianone L on SW1990 pancreatic

cancer cells. The protocols described herein utilize Tandem Mass Tag (TMT) labeling for

quantitative proteomic analysis to identify differentially expressed proteins and affected

signaling pathways upon treatment with Nardoguaianone L, both alone and in combination with

the chemotherapeutic agent gemcitabine.[5][6]
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Nardoguaianone L has been shown to inhibit colony formation and migration of SW1990 cells

and to induce apoptosis.[1][2][3][4] Proteomic studies have identified that Nardoguaianone L

modulates key signaling pathways involved in cancer progression, including the

MET/PTEN/TGF-β pathway.[1][2][3] Furthermore, when used in combination with gemcitabine,

Nardoguaianone L enhances the chemotherapeutic effect by regulating the AGE-RAGE

signaling pathway, leading to increased reactive oxygen species (ROS) production and

decreased mitochondrial membrane potential, ultimately promoting apoptosis.[5][6][7]

Quantitative Proteomics Data
The following tables summarize the differentially expressed proteins in SW1990 cells following

treatment with Nardoguaianone L.

Table 1: Differentially Expressed Proteins in SW1990 Cells Treated with Nardoguaianone L

Regulation Number of Proteins

Upregulated Not specified in search results

Downregulated Not specified in search results

Total Differentially Expressed 143[1][2]

Table 2: Differentially Expressed Proteins in SW1990 Cells Treated with Nardoguaianone L in

Combination with Gemcitabine

Regulation Number of Proteins

Upregulated 21[5]

Downregulated 60[5]

Total Differentially Expressed 81[5]
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Cell Line: SW1990 human pancreatic cancer cells.

Culture Medium: RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and

1% penicillin-streptomycin.

Culture Conditions: 37°C in a humidified atmosphere with 5% CO2.

Treatment:

For single-agent studies, SW1990 cells were treated with 10 µM of Nardoguaianone L for

24 hours.[2][3]

For combination studies, SW1990 cells were treated with Nardoguaianone L (40 µM) and

gemcitabine (5 µM) for 48 hours.[5]

2. Protein Extraction and Digestion

Harvest SW1990 cells and wash with ice-cold PBS.

Lyse the cells in a suitable lysis buffer containing protease inhibitors.

Centrifuge the lysate to pellet cellular debris and collect the supernatant containing the

protein extract.

Determine the protein concentration using a BCA protein assay.

Reduce the proteins with dithiothreitol (DTT) and alkylate with iodoacetamide.

Digest the proteins into peptides using sequencing-grade trypsin overnight at 37°C.

3. TMT Labeling and Fractionation

Label the peptide samples with the respective TMT reagents according to the manufacturer's

instructions.

Combine the labeled peptide samples.
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Fractionate the combined peptide mixture using high-pH reversed-phase chromatography to

reduce sample complexity.

4. LC-MS/MS Analysis

Analyze the fractionated peptides using a liquid chromatography-tandem mass spectrometry

(LC-MS/MS) system.

Separate the peptides using a reversed-phase analytical column with a gradient of

acetonitrile.

Acquire tandem mass spectra using a data-dependent acquisition mode.

5. Data Analysis

Search the raw MS data against a human protein database (e.g., UniProt) using a database

search engine (e.g., Mascot, Sequest).

Identify and quantify the relative abundance of proteins based on the reporter ion intensities

from the TMT labels.

Perform bioinformatics analysis, including Gene Ontology (GO) enrichment and Kyoto

Encyclopedia of Genes and Genomes (KEGG) pathway analysis, to understand the

biological functions of the differentially expressed proteins.
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Experimental Workflow for Proteomics Analysis
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Caption: Workflow for quantitative proteomics analysis of Nardoguaianone L-treated cells.
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Nardoguaianone L Modulated MET/PTEN/TGF-β Pathway
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Caption: MET/PTEN/TGF-β pathway regulated by Nardoguaianone L.
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Nardoguaianone L + Gemcitabine Modulated AGE-RAGE Pathway
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Caption: AGE-RAGE signaling pathway regulated by Nardoguaianone L and Gemcitabine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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